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Compound of Interest

Compound Name: Potassium tartrate

Cat. No.: B1212149

An In-depth Technical Guide to Potassium
Tartrate (K2C4H4Os)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular formula, structure, and key
technical data associated with potassium tartrate (K2C4H4Qe). It is intended to serve as a
valuable resource for professionals in research and development who require detailed
information on this compound.

Chemical Identity and Molecular Structure

Potassium tartrate, systematically named dipotassium (2R,3R)-2,3-dihydroxybutanedioate, is
the potassium salt of L-tartaric acid.[1][2] It is often referred to as dipotassium tartrate or
argol.[2][3] It is crucial to distinguish it from potassium bitartrate (KC4HsOs), also known as
cream of tartar, with which it is frequently confused.[2][3]

The molecular formula of potassium tartrate is K2C4H40Oe.[1][3] Its structure consists of a
tartrate anion and two potassium cations. The tartrate anion possesses two stereocenters, and
the naturally occurring form is derived from L-tartaric acid.

Molecular Structure:
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Physicochemical Properties

A summary of the key physicochemical properties of potassium tartrate is presented in the
table below. This data is essential for its application in various experimental and industrial

settings.
Property Value References
Molecular Weight 226.27 g/mol [11[3]
Appearance White crystalline or granulated o
powder
Density 1.984 g/cm3
Solubility in Water Soluble [2]
Solubility in Alcohol Insoluble [2]
pH of 1% aqueous solution 7.0-9.0 [1]
Crystal Structure Monoclinic

Note: Some sources may refer to a hemihydrate form (K2CaH4Oe - 0.5H20).[4][5][6]

Experimental Protocols
Synthesis of Dipotassium Tartrate

This protocol is based on the reaction of potassium hydrogen tartrate with a stoichiometric
amount of potassium hydroxide.

Materials:

Potassium hydrogen tartrate (KHC4H4Os)

Potassium hydroxide (KOH)

Distilled water

Ethanol
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e pH meter or pH indicator strips
e Magnetic stirrer and stir bar

e Heating mantle

e Bichner funnel and filter paper
e Crystallizing dish

e Drying oven

Procedure:

» Dissolution: In a beaker, dissolve a known mass of potassium hydrogen tartrate in distilled
water with gentle heating and stirring.

o Neutralization: While monitoring the pH, slowly add a stoichiometric equivalent of potassium
hydroxide solution to the potassium hydrogen tartrate solution. The reaction is complete
when a stable pH of 7.0-8.0 is reached.

« Filtration: If any cloudiness persists, filter the hot solution to remove any insoluble impurities.

o Crystallization: Transfer the clear filtrate to a crystallizing dish. Allow the solution to cool
slowly to room temperature. Further cooling in an ice bath can promote crystallization.

« |solation: Collect the precipitated crystals by vacuum filtration using a Buichner funnel.

» Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining
soluble impurities.

» Drying: Dry the purified potassium tartrate crystals in a drying oven at a temperature below
100°C to a constant weight.

Below is a workflow diagram illustrating the synthesis and purification process.
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Synthesis

Start: Potassium Hydrogen Tartrate
and Potassium Hydroxide

Dissolution in Water
(with heating and stirring)

Neutralization with KOH
(Monitor pH to 7.0-8.0)

Transfer to Purification

Purification

Hot Filtration
(remove impurities)

Crystallization
(slow cooling)

Isolation by Vacuum Filtration

Wash with Cold Ethanol

Drying in Oven

Final Product:
ure Dipotassium Tartrate
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Potassium Sulfate
(K2S04)

Tartaric Acid
(C4H606)

Potassium Sodium Tartrate
(Rochelle Salt)

Reaction Mixture

Filtration -> Purification -> Precipitation -> Drying

Potassium Tartrate
(K2C4H406)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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